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Get Quote

The Core Stabilization Concept

The following diagram illustrates the central mechanism of stabilizing 2-(Vinyloxy)ethanol with potassium

hydroxide (KOH).

Unstable 2-(Vinyloxy)ethanol KOH StabilizerPrevents Stabilized Product
(12-month shelf life)

Inhibits Acid-Catalyzed
Polymerization

Click to download full resolution via product page

Diagram: KOH Stabilization Mechanism for 2-(Vinyloxy)ethanol

Chemical Profile & Handling

Here are the key identifiers, properties, and safe handling information for 2-(Vinyloxy)ethanol.

Basic Identifiers & Properties [1]

Property Value

CAS No. 764-48-7
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Property Value

Molecular Formula C₄H₈O₂

Molecular Weight 88.11 g/mol

Boiling Point 143 °C

Density 0.982 g/mL at 25 °C

Flash Point 120 °F (approx. 49 °C)

Physical Form Clear, colorless liquid

Safety & Storage Information [1] [2]

Aspect Guidelines

Storage Temp. Store sealed in a freezer, under -20°C [1].

Shelf Life 12 months under proper storage conditions [2].

Hazard Statements H226 (Flammable liquid and vapor) [1].

Recommended Packaging Sealed bottles, often in 25mL to 500mL sizes [1].

Frequently Asked Questions (FAQs)

Q1: Why is KOH added to 2-(Vinyloxy)ethanol? The vinyl ether group in 2-(Vinyloxy)ethanol is

highly susceptible to acid-catalyzed polymerization, which can lead to the formation of solid polymers

and degradation of the compound during storage. KOH, a strong base, is added to neutralize any trace

acids that may be present, thereby stabilizing the compound and preventing this undesirable reaction

[1] [2].

Q2: What is the typical purity of commercially available, stabilized 2-(Vinyloxy)ethanol?

Suppliers like TCI Chemical offer "Ethylene Glycol Monovinyl Ether (stabilized with KOH)" with a
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purity of >98.0% as determined by gas chromatography (GC) [1].

Q3: What happens if the stabilized product is not stored properly? If the product is not kept sealed

and at the recommended low temperatures, two main issues are likely to occur: 1) The KOH stabilizer

can be depleted by absorbing atmospheric carbon dioxide (CO₂), forming potassium carbonate. 2)

Once the stabilizer is consumed, the compound becomes vulnerable to polymerization, leading to a

loss of reactivity and an increase in viscosity or formation of solid precipitates [1].

Experimental Troubleshooting Guide

Observation Possible Cause Recommended Action

Cloudiness or
precipitate

Onset of polymerization
due to stabilizer

depletion.

Check storage conditions; test for acidity; the batch
may need to be discarded.

Lower-than-expected
yield in polymer
synthesis

Degraded monomer;

incorrect monomer-to-
initiator ratio.

Use a fresh, stabilized batch from a commercial

supplier [1] and confirm reaction stoichiometry.

Failure to
copolymerize

Monomer reactivity
mismatch.

Note that 2-Vinyloxyethanol does not copolymerize
with styrene using benzoyl peroxide [3]; choose

commoners like methacrylic acid or methyl
methacrylate instead [3].

Key Takeaways

Stabilization is Crucial: Always use 2-(Vinyloxy)ethanol that has been stabilized with KOH for

reproducible experimental results [1].
Respect Storage Conditions: Adhere strictly to the storage guidelines of -20°C or below to maintain

the product's integrity over its 12-month shelf life [1] [2].
Verify Before Use: If you encounter issues, inspect the liquid for clarity and test its performance in a

small-scale reaction before proceeding to larger experiments.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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